Cas no 2104763-24-6 (Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate)

Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate is a fluorinated alkyne ester with notable applications in synthetic organic chemistry. Its structure, featuring both difluoro and dimethyl substituents, enhances steric and electronic properties, making it a valuable intermediate for constructing complex fluorinated molecules. The alkyne moiety allows for versatile transformations, including cycloadditions and cross-coupling reactions, while the ester group provides functional flexibility for further derivatization. The difluoromethyl substitution contributes to improved metabolic stability and lipophilicity, which is advantageous in medicinal chemistry and agrochemical research. This compound is particularly useful in the development of fluorinated analogs for bioactive molecules, offering precise control over molecular properties.
Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate structure
2104763-24-6 structure
Product Name:Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate
CAS No:2104763-24-6
MF:C8H10F2O2
MW:176.160609722137
CID:5998405
PubChem ID:165461889
Update Time:2025-10-24

Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate Chemical and Physical Properties

Names and Identifiers

    • EN300-787354
    • methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate
    • 2104763-24-6
    • Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate
    • Inchi: 1S/C8H10F2O2/c1-8(2,7(9)10)5-4-6(11)12-3/h7H,1-3H3
    • InChI Key: GPPDEAKZIKIKEB-UHFFFAOYSA-N
    • SMILES: FC(C(C#CC(=O)OC)(C)C)F

Computed Properties

  • Exact Mass: 176.06488588g/mol
  • Monoisotopic Mass: 176.06488588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų

Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate Pricemore >>

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Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate Related Literature

Additional information on Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate

Comprehensive Analysis of Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate (CAS No. 2104763-24-6)

In the realm of specialty chemicals, Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate (CAS No. 2104763-24-6) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its difluoro and dimethyl substitutions, is a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Its alkynoate backbone makes it a pivotal building block for click chemistry and other modern synthetic methodologies.

The growing interest in fluorinated compounds like Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate stems from their enhanced stability, bioavailability, and metabolic resistance—properties highly sought after in drug discovery. Researchers are increasingly exploring its potential in designing next-generation therapeutics, especially in oncology and CNS disorders, where fluorine incorporation often improves efficacy. Additionally, its role in crop protection formulations aligns with the global push for sustainable agriculture, addressing concerns about pesticide resistance and environmental impact.

From a synthetic perspective, the CAS No. 2104763-24-6 compound exemplifies the convergence of green chemistry principles and efficiency. Its modular structure allows for streamlined derivatization, reducing waste and energy consumption—a critical consideration for industries striving to meet ESG (Environmental, Social, and Governance) benchmarks. Recent studies highlight its utility in metal-catalyzed cross-coupling reactions, a hot topic in academic and industrial research circles.

Beyond its chemical attributes, Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate is also a subject of interest in computational chemistry. Molecular modeling and AI-driven drug design platforms leverage its predictable reactivity patterns to accelerate virtual screening processes. This synergy between experimental and in silico approaches underscores its relevance in the era of digital transformation in chemical sciences.

For procurement specialists and R&D teams, sourcing high-purity CAS No. 2104763-24-6 is paramount. Quality parameters such as HPLC purity, residual solvent levels, and isomeric composition are frequently discussed in supplier evaluations. The compound’s stability under storage conditions (e.g., inert atmospheres, low temperatures) further emphasizes the need for stringent supply chain protocols—a trending concern in post-pandemic logistics.

In conclusion, Methyl 5,5-difluoro-4,4-dimethylpent-2-ynoate represents a nexus of innovation across multiple disciplines. Its applications in life sciences, material engineering, and sustainable chemistry position it as a compound of enduring significance. As regulatory landscapes evolve and technological advancements unfold, this molecule is poised to remain at the forefront of cutting-edge research and industrial applications.

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